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Compound of Interest

Compound Name: JPS036

Cat. No.: B12398930 Get Quote

Application Notes and Protocols for JPS036
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of stock

solutions for JPS036, a selective Histone Deacetylase 3 (HDAC3) degrader. JPS036 is a

Proteolysis Targeting Chimera (PROTAC) that functions by inducing the degradation of its

target protein.

Chemical Properties
JPS036 is a benzamide-based compound linked to a Von Hippel-Lindau (VHL) E3 ligase

ligand.[1] It is a potent degrader of Class I HDACs, particularly HDAC1 and HDAC2, leading to

enhanced apoptosis in cancer cells.[2]

Property Value Source

Molecular Weight 940.19 g/mol [1]

Formula C₅₁H₆₆FN₇O₇S [1]

CAS Number 2669785-85-5

Purity ≥98% [1]
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Solubility Data
The solubility of JPS036 in common laboratory solvents is summarized in the table below. It is

important to note that for many complex organic molecules like JPS036, solubility in aqueous

solutions is limited. Therefore, organic solvents are typically used to prepare concentrated

stock solutions.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO (Dimethyl

Sulfoxide)
20 18.8

Gentle warming may

be required to fully

dissolve the

compound.[1]

Ethanol Not specified Not specified

Solubility information

not readily available. It

is recommended to

test solubility in a

small aliquot before

preparing a larger

stock.

Water
Insoluble or very

poorly soluble

Insoluble or very

poorly soluble

Direct dissolution in

aqueous buffers is not

recommended.

Dilution from a DMSO

stock is the preferred

method.

Experimental Protocols
Protocol 1: Preparation of a 10 mM JPS036 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JPS036 in DMSO.
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Materials:

JPS036 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Calibrated pipettes

Procedure:

Calculate the required mass of JPS036:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 940.19 g/mol * 1000 mg/g = 9.40 mg

Weighing JPS036:

Carefully weigh out 9.40 mg of JPS036 powder and place it into a sterile vial.

Adding Solvent:

Add 1 mL of anhydrous DMSO to the vial containing the JPS036 powder.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10

minutes with intermittent vortexing can aid dissolution.[3] Visually inspect the solution to

ensure no particulates are present.
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Storage:

Once fully dissolved, the 10 mM JPS036 stock solution should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[4]

Protocol 2: Preparation of Working Solutions
This protocol describes the dilution of the 10 mM JPS036 stock solution to a final working

concentration in cell culture medium.

Materials:

10 mM JPS036 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes

Procedure:

Determine the final desired concentration of JPS036 for your experiment (e.g., 1 µM).

Perform a serial dilution of the 10 mM stock solution in your cell culture medium. It is

recommended to perform intermediate dilutions to ensure accuracy.

Example for a 1 µM final concentration:

Prepare a 1:100 intermediate dilution by adding 10 µL of the 10 mM stock solution to

990 µL of cell culture medium. This results in a 100 µM intermediate solution.

Prepare the final 1 µM working solution by adding 10 µL of the 100 µM intermediate

solution to 990 µL of cell culture medium.

Vortex gently to mix the working solution.

Control: Prepare a vehicle control using the same concentration of DMSO as in the final

working solution to account for any effects of the solvent on the cells.
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Use Immediately: It is recommended to prepare fresh working solutions for each experiment.

Visualizations
Signaling Pathway of JPS036
JPS036 is a PROTAC that co-opts the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to induce

the ubiquitination and subsequent proteasomal degradation of HDAC3.
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Click to download full resolution via product page

Caption: Mechanism of action of JPS036 as a PROTAC.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps for preparing a JPS036 stock solution.
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Caption: Workflow for preparing a JPS036 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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